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Compound of Interest

Compound Name: Disperse yellow 211

CAS No.: 86836-02-4

Cat. No.: B15599773

Get Quote

Notice to Researchers, Scientists, and Drug Development Professionals:

Extensive literature and database searches have revealed that Disperse Yellow 211 is a

disperse dye primarily utilized in the textile industry for dyeing synthetic fibers and is not a

validated or documented fluorophore for fluorescence microscopy applications in biological

research.

While some suppliers categorize it as a "fluorescent dye," this classification pertains to its

ability to absorb ultraviolet light and emit it in the visible spectrum, which enhances the

brightness and vibrancy of textiles. This property is distinct from the specific photophysical

characteristics required for a probe in fluorescence microscopy, such as high quantum yield,

photostability, specific excitation and emission spectra, and the ability to selectively label

biological structures.

Currently, there is no available scientific literature or validated protocol that details the use of

Disperse Yellow 211 for staining cells, tissues, or specific subcellular organelles for

observation under a fluorescence microscope. Key data required for such applications,
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including its fluorescence spectra in biologically compatible solvents, molar extinction

coefficient, quantum yield, and photostability under microscopic illumination, are not published.

Therefore, we are unable to provide detailed application notes, experimental protocols, or

signaling pathway diagrams related to the use of Disperse Yellow 211 in fluorescence

microscopy as requested.

General Principles and Alternatives for
Fluorescence Microscopy
For researchers seeking fluorescent probes for cellular imaging, a wide array of well-

characterized dyes are commercially available. The selection of an appropriate dye depends on

the specific application, the target of interest, and the available microscope filter sets.

Key Considerations for Selecting a Fluorescent Dye:
Photophysical Properties:

Excitation and Emission Spectra: Must be compatible with the light source and detectors

of the microscope.

Quantum Yield: A measure of the efficiency of fluorescence, with higher values being more

desirable.

Photostability: Resistance to photobleaching upon exposure to excitation light.

Stokes Shift: The difference between the maximum excitation and emission wavelengths.

A larger Stokes shift is generally better to minimize spectral overlap.

Biological Compatibility:

Cell Permeability: The ability to cross the cell membrane for intracellular staining in live

cells.

Toxicity: Low cytotoxicity is crucial for live-cell imaging.
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Specificity: The ability to specifically label the target of interest with minimal off-target

binding.

Common Classes of Fluorescent Dyes in Microscopy:
Dye Class Common Examples Primary Applications

Organic Dyes

Fluorescein (FITC),

Rhodamine (TRITC), Cyanine

dyes (Cy3, Cy5), Alexa Fluor

dyes, DAPI, Hoechst

Immunofluorescence, DNA

staining, organelle labeling

Fluorescent Proteins

Green Fluorescent Protein

(GFP), Red Fluorescent

Protein (RFP), and their

variants

Genetically encoded reporters

for protein localization and

dynamics in live cells

Quantum Dots
CdSe/ZnS core-shell

nanoparticles

Long-term cell tracking,

multiplexed imaging

Environment-Sensitive Dyes Prodan, Laurdan
Probing membrane properties

and protein-lipid interactions

General Experimental Workflow for Staining Live
Cells
Below is a generalized workflow for staining live cells with a fluorescent dye. This is a template

and not a specific protocol for Disperse Yellow 211.
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Cell Preparation

Staining

Imaging

Culture cells on
microscopy-grade

glass-bottom dishes

Allow cells to reach
~70-80% confluency

Prepare dye stock solution
(e.g., in DMSO)

Dilute dye to working
concentration in

pre-warmed culture medium

Replace medium with
dye-containing medium

and incubate

Wash cells with
pre-warmed buffer

(e.g., PBS or HBSS)

Add fresh imaging medium

Image cells using appropriate
filter sets and laser lines

Click to download full resolution via product page

Caption: General workflow for live-cell staining.
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Conclusion
While Disperse Yellow 211 is effective in the textile industry, it lacks the necessary validation

and characterization for use in fluorescence microscopy for biological applications.

Researchers are strongly encouraged to select from the vast portfolio of well-established

fluorescent probes that have been specifically designed and optimized for cellular imaging. This

will ensure reliable, reproducible, and scientifically sound results. For specific applications,

consulting resources from established microscopy and reagent companies is recommended to

identify the optimal dye and protocol.

To cite this document: BenchChem. [Application Notes: Disperse Yellow 211 in Fluorescence
Microscopy]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599773/docs#application-notes-disperse-yellow-
211-in-fluorescence-microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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